![molecular formula C18H21NO3 B4413806 3-isopropoxy-N-(2-methoxybenzyl)benzamide](/img/structure/B4413806.png)
3-isopropoxy-N-(2-methoxybenzyl)benzamide
Overview
Description
3-isopropoxy-N-(2-methoxybenzyl)benzamide, also known as IBN-1, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. IBN-1 is a benzamide derivative that has been synthesized through a novel method and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 3-isopropoxy-N-(2-methoxybenzyl)benzamide is not fully understood, but it is believed to involve the inhibition of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression and are often overexpressed in cancer cells. By inhibiting HDACs, this compound can alter the expression of various genes involved in cancer cell growth and survival, leading to the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-cancer activity, this compound has also been shown to have anti-inflammatory and anti-oxidant properties. Studies have also shown that this compound can improve glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-isopropoxy-N-(2-methoxybenzyl)benzamide is its high potency and selectivity for HDAC inhibition. This makes it an ideal candidate for use in various lab experiments, including cell culture studies and animal models. However, one of the limitations of this compound is its poor solubility in water, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for 3-isopropoxy-N-(2-methoxybenzyl)benzamide research. One potential direction is the development of this compound analogs with improved solubility and potency. Another direction is the evaluation of this compound in combination with other anti-cancer agents to determine its potential as a combination therapy. Furthermore, studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Conclusion:
This compound is a promising compound with significant potential for use in various scientific research applications. Its potent anti-cancer activity and ability to inhibit HDACs make it an ideal candidate for cancer research. Further research is needed to fully understand the mechanism of action of this compound and its potential in other areas of research.
Scientific Research Applications
3-isopropoxy-N-(2-methoxybenzyl)benzamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that results in the programmed death of cancer cells.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-3-propan-2-yloxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-13(2)22-16-9-6-8-14(11-16)18(20)19-12-15-7-4-5-10-17(15)21-3/h4-11,13H,12H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHMBBXBVRDRVCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NCC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.